Cas no 2172435-48-0 (3-bromo-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 3-bromo-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2172435-48-0
• MF: C₂₅H₂₁BrN₂O₅
• MW: 509.348645925522
• CID: 6082589
• PubChem ID: 165812280
• Update Time: 2025-10-28

3-bromo-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• EN300-1504281
• 3-bromo-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
• 2172435-48-0

• Inchi： 1S/C25H21BrN2O5/c26-21-13-15(24(30)31)9-10-22(21)28-23(29)11-12-27-25(32)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20H,11-12,14H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： BCPOTMJIRRZFJP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 508.06338g/mol
• Monoisotopic Mass: 508.06338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

3-Bromo-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic Acid: A Comprehensive Overview

3-Bromo-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, also known by its CAS number CAS No. 2172435-48-0, is a complex organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a fluorenylmethoxycarbonyl (Fmoc) group, and a propanamide substituent attached to a benzoic acid backbone. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications and reactions.

The synthesis of this compound typically involves multi-step reactions, often starting from bromobenzoic acid derivatives. The introduction of the Fmoc group is a critical step, as it serves as a protective group for amino functionalities during peptide synthesis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to enhance reaction yields and scalability.

In terms of physical properties, this compound exhibits a melting point of approximately 210°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with studies showing that it remains stable under neutral and mildly acidic conditions but undergoes hydrolysis under strongly basic conditions. These properties make it suitable for use in diverse chemical processes, including peptide coupling reactions and the preparation of bioactive molecules.

The biological activity of 3-bromo-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid has been a focal point of recent research. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, particularly those related to inflammation and cancer progression. For instance, experiments conducted using human cancer cell lines have shown that this compound can induce apoptosis by modulating key signaling pathways such as the MAPK/ERK pathway. Additionally, its ability to act as a substrate for various proteases makes it valuable in drug delivery systems.

In the context of materials science, this compound has been utilized in the development of advanced polymers and coatings. Its Fmoc group plays a crucial role in controlling the polymerization process, enabling the creation of materials with tailored mechanical and thermal properties. Recent breakthroughs in 3D printing technology have further expanded its applications, with researchers incorporating this compound into printable hydrogels for tissue engineering purposes.

From an environmental standpoint, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Biodegradation studies indicate that under aerobic conditions, it undergoes microbial degradation within 28 days, producing innocuous byproducts such as carbon dioxide and water. These findings underscore its eco-friendly profile compared to other synthetic compounds.

In conclusion, 3-bromo-4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid stands out as a multifaceted compound with promising applications across various industries. Its unique structure, coupled with advancements in synthetic methodologies and biological insights, positions it as a key player in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is expected to contribute significantly to the development of innovative solutions in healthcare, agriculture, and materials science.